2-(2-Chloro-6-fluorophenyl)thiazole-4-carbaldehyde

• Molecular Formula: C10H5ClFNOS
• Molecular Weight: 241.67 g/mol
• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-1,3-thiazole-4-carbaldehyde
• InChI: InChI=1S/C10H5ClFNOS/c11-7-2-1-3-8(12)9(7)10-13-6(4-14)5-15-10/h1-5H
• InChI Key: BIDGBVJHUYJMSZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C2=NC(=CS2)C=O)F

Description

2-(2-Chloro-6-fluorophenyl)thiazole-4-carbaldehyde is a useful research compound. Its molecular formula is C10H5ClFNOS and its molecular weight is 241.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of (2-(2-chloro-6-fluorophenyl)thiazol-4-yl)methanol (5.8 g, 24 mmol) in EtOAc (200 mL) at room temperature was added 2-iodoxybenzoic acid (12.5 g, 44.6 mmol). The resulting mixture was heated at 70° C. for 18 hours. After cooling to room temperature, the residual solid was removed via filtration and the filtrate was concentrated under reduced pressure to give the crude desired product as a white solid (5.4 g, 93% yield) which was used in the next step without further purification.